Cas no 35288-08-5 (4-(4-tert-butylphenyl)-4-oxobutanoic acid)

• Product Name: 4-(4-tert-butylphenyl)-4-oxobutanoic acid
• CAS No: 35288-08-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD02260961
• CID: 314941
• PubChem ID: 2064037
• Update Time: 2025-06-09

4-(4-tert-butylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-(1,1-dimethylethyl)-g-oxo-
• 4-(4-tert-Butylphenyl)-4-oxobutanoic acid
• 4-(4-TERT-BUTYL-PHENYL)-4-OXO-BUTYRIC ACID
• 4-[4-(1,1-dimethylethyl)-phenyl]-4-oxobutanoic acid
• Benzenebutanoic acid, 4-(1,1-dimethylethyl)-gamma-oxo-
• SR-01000039819
• F6782-3511
• HMS1408F05
• 4-(4-(tert-Butyl)phenyl)-4-oxobutanoicacid
• Z56889032
• FS-4274
• 4-(4-t-butylphenyl)-4-oxobutyric acid
• 3-(4-tert-Butylbenzoyl)-propionic acid
• FT-0639251
• A822709
• E89219
• HH4
• 4-(4-(tert-Butyl)phenyl)-4-oxobutanoic acid
• SCHEMBL2051247
• CHEMBL4460800
• CS-0117237
• 4-(4-tert-Butylphenyl)-4-oxobutyric acid
• XJHBTHNAMOUNRQ-UHFFFAOYSA-N
• BB 0217987
• 4-(4-tert-Butylphenyl)-4-oxobutyricacid
• Enamine_005043
• BDBM50530944
• MFCD02260961
• DTXSID70366403
• 4-(4-tert-butylphenyl)-4-oxo-butanoic acid
• AKOS000118691
• IDI1_007630
• 35288-08-5
• SR-01000039819-1
• EN300-05024
• 3-(4-tert-butylbenzoyl)propionic acid
• ALBB-010443
• STK803608
• DB-048769
• BBL003966
• 4-(4-tert-butylphenyl)-4-oxobutanoic acid

• MDL： MFCD02260961
• Inchi： 1S/C14H18O3/c1-14(2,3)11-6-4-10(5-7-11)12(15)8-9-13(16)17/h4-7H,8-9H2,1-3H3,(H,16,17)
• InChI Key： XJHBTHNAMOUNRQ-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 234.12600
• Monoisotopic Mass: 233.117769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.2

Experimental Properties

• Melting Point: 122-125°C
• Boiling Point: 402.6°Cat760mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.52
• PSA: 54.37000
• LogP: 3.03160

4-(4-tert-butylphenyl)-4-oxobutanoic acid Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-tert-butylphenyl)-4-oxobutanoic acid

4-(4-tert-butylphenyl)-4-oxobutanoic acid (CAS No. 35288-08-5): A Comprehensive Overview

4-(4-tert-butylphenyl)-4-oxobutanoic acid (CAS No. 35288-08-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, also known as tert-butylphenylacetic acid, is characterized by its unique structural features, which include a tert-butyl group attached to a phenyl ring and a carboxylic acid functional group at the terminal end of a four-carbon chain. These structural elements contribute to its diverse chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 4-(4-tert-butylphenyl)-4-oxobutanoic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the condensation of 4-tert-butylbenzaldehyde with malonic acid, followed by decarboxylation and oxidation steps. This synthetic route not only provides high yields but also allows for easy modification of the molecule, enabling the synthesis of various derivatives with tailored properties.

In terms of its chemical properties, 4-(4-tert-butylphenyl)-4-oxobutanoic acid exhibits excellent solubility in polar solvents such as water and ethanol. Its carboxylic acid group can participate in various chemical reactions, including esterification, amide formation, and metal complexation. These properties make it a useful building block for the synthesis of more complex molecules, such as pharmaceuticals and materials.

The biological activities of 4-(4-tert-butylphenyl)-4-oxobutanoic acid have been the subject of numerous studies. Recent research has shown that this compound possesses anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). These findings have sparked interest in its potential therapeutic applications, particularly in the treatment of inflammatory diseases and oxidative stress-related disorders.

In addition to its anti-inflammatory and antioxidant effects, 4-(4-tert-butylphenyl)-4-oxobutanoic acid has been investigated for its potential as a PPAR (peroxisome proliferator-activated receptor) agonist. PPARs are nuclear receptors that play crucial roles in regulating lipid metabolism, glucose homeostasis, and inflammation. Studies have demonstrated that this compound can activate PPARα and PPARγ receptors, suggesting its potential use in treating metabolic disorders such as diabetes and obesity.

The safety profile of 4-(4-tert-butylphenyl)-4-oxobutanoic acid has also been evaluated in various preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 4-(4-tert-butylphenyl)-4-oxobutanoic acid (CAS No. 35288-08-5) is a promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique structural features, combined with its diverse chemical and biological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of healthcare and biotechnology.